Cas no 107832-33-7 (Butanedioic acid,1-[(1R)-1-phenylethyl] ester)

Butanedioic acid,1-[(1R)-1-phenylethyl] ester structure
107832-33-7 structure
Product Name:Butanedioic acid,1-[(1R)-1-phenylethyl] ester
CAS No:107832-33-7
MF:C12H12O4
MW:220.221283912659
CID:127706
PubChem ID:53421054
Update Time:2025-04-18

Butanedioic acid,1-[(1R)-1-phenylethyl] ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,1-[(1R)-1-phenylethyl] ester
    • (R)-(1-PHENYLETHYL)SUCCINATE
    • 2-(1-phenylethyl)butanedioate
    • DTXSID90697721
    • 107832-33-7
    • Inchi: 1S/C12H14O4/c1-8(9-5-3-2-4-6-9)10(12(15)16)7-11(13)14/h2-6,8,10H,7H2,1H3,(H,13,14)(H,15,16)/p-2
    • InChI Key: FDXVETHETURZLC-UHFFFAOYSA-L
    • SMILES: [O-]C(C(CC(=O)[O-])C(C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 222.08922
  • Monoisotopic Mass: 220.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.3A^2
  • XLogP3: 2.8

Experimental Properties

  • PSA: 63.6
  • LogP: 2.15560
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